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Compound of Interest

Compound Name: Butyl sorbate

cat. No.: B1277391

For professionals in research, science, and drug development, a thorough understanding of
chemical compounds is paramount. This guide provides a detailed overview of butyl sorbate,
covering its fundamental chemical properties, a method for its synthesis, and its mechanism of
action as an antimicrobial agent.

Core Chemical and Physical Properties

Butyl sorbate, also known as butyl 2,4-hexadienoate, is the ester of sorbic acid and butanol.
[1] It is recognized for its use as a preservative in various products, leveraging its ability to
inhibit the growth of bacteria, yeast, and mold.[1]

The key quantitative properties of butyl sorbate are summarized in the table below for easy
reference and comparison.
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Property Value Unit

Molecular Formula C10H1602

Molecular Weight 168.23 g/mol

CAS Number 7367-78-4

Density 0.9216 g/cms3 (at 20 °C)
Boiling Point 226.5 °C (at 760 mmHg)
Melting Point 120-140 °C

Flash Point 97.5 °C

Refractive Index 1.4875 (at 20°C)

Synthesis of Butyl Sorbate: An Experimental
Protocol

The synthesis of butyl sorbate is commonly achieved through the esterification of sorbic acid
with n-butanol.[1] A patented method highlights a procedure that enhances the reaction yield by
operating under negative pressure.[2]

Objective: To synthesize butyl sorbate via acid-catalyzed esterification of sorbic acid and n-
butanol.

Materials:

Sorbic Acid

n-butanol

p-toluenesulfonic acid (catalyst)

Toluene (water-carrying agent)

Procedure:
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e The reaction is set up with sorbic acid and n-butanol, with a molar ratio of sorbic acid to n-
butanol ranging from 1:1.0 to 1:2.5.[2] A more specific molar ratio of 1:1.1 to 1:1.5 is also
suggested.[2]

o Toluene is introduced into the reaction mixture to act as a water-carrying agent, forming an
azeotrope with the water produced during the esterification.[2]

» P-toluenesulfonic acid is added as a catalyst to facilitate the reaction.[2]

e The reaction is conducted under a negative pressure of 37.3 kPa to 61.3 kPa.[2] This
reduction in pressure aids in the removal of water, which in turn helps to drive the reaction
towards the formation of the ester product and reduces the potential for polymerization of
sorbic acid at high temperatures.[2]

e The continuous removal of water via the toluene azeotrope under negative pressure
increases the reaction speed and shortens the overall reaction time, leading to a higher yield
of butyl sorbate.[?]

Antimicrobial Mechanism of Action

The preservative efficacy of butyl sorbate stems from its ability to disrupt microbial cellular
functions. The primary mechanism is understood to be the interference with microbial cell
membranes and essential metabolic pathways.[1] It is believed that the undissociated form of
the acid is the active antimicrobial component, which explains why its effectiveness is
dependent on the pH of the environment.[1] By disrupting these fundamental cellular
processes, butyl sorbate effectively inhibits the growth and proliferation of a wide range of
microorganisms.

Visualizing the Synthesis Workflow

To further elucidate the synthesis process, the following diagram illustrates the experimental
workflow for the production of butyl sorbate.

Synthesis workflow for Butyl Sorbate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]

e 2. CN101781207A - Method for preparing butyl sorbate - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Butyl Sorbate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277391#butyl-sorbate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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